Cas no 668970-81-8 (3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-, methyl ester
• CAS No: 668970-81-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD28157833
• CID: 1713207
• PubChem ID: 69906104
• Update Time: 2025-04-21

3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-, methyl ester
• Methyl 5-(o-Tolyl)isoxazole-3-carboxylate
• MFCD28157833
• starbld0022270
• 668970-81-8
• SCHEMBL6818530
• SY268034
• METHYL 5-(2-METHYLPHENYL)-1,2-OXAZOLE-3-CARBOXYLATE
• 5-o-Tolyl-isoxazole-3-carboxylic acid methyl ester

• MDL： MFCD28157833
• Inchi： 1S/C12H11NO3/c1-8-5-3-4-6-9(8)11-7-10(13-16-11)12(14)15-2/h3-7H,1-2H3
• InChI Key： NJJGSQUNSSLUFS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 360.1±30.0 °C at 760 mmHg
• Flash Point: 171.6±24.6 °C
• PSA: 52.33
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)